Cas no 2564-86-5 (Methyl, hydroxyoxo-(9CI))

• Product Name: Methyl, hydroxyoxo-(9CI)
• CAS No: 2564-86-5
• MF: CHO₂
• MW: 45.0174405574799
• CID: 257067
• PubChem ID: 5460610
• Update Time: 2025-04-19

Methyl, hydroxyoxo-(9CI) Chemical and Physical Properties

Names and Identifiers

• Methyl, hydroxyoxo-(9CI)
• λ¹-oxidanylformaldehyde
• DTXSID30180329
• Hydrocarboxyl radical
• hydroxyoxomethyl
• HOCO(.)
• carboxy
• CHEBI:29326
• 2564-86-5
• .COOH
• hydroxycarbonyl

• Inchi： 1S/CHO2/c2-1-3/h(H,2,3)
• InChI Key： ORTFAQDWJHRMNX-UHFFFAOYSA-N
• SMILES： O[C]=O |^1:1|

Computed Properties

• Exact Mass: 46.00546
• Monoisotopic Mass: 44.997654270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 10.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3